N-(cyanomethyl)-N-cyclopropyl-3-{[(propan-2-yl)carbamoyl]amino}benzamide

• IUPAC Name: N-(cyanomethyl)-N-cyclopropyl-3-(propan-2-ylcarbamoylamino)benzamide
• InChI: InChI=1S/C16H20N4O2/c1-11(2)18-16(22)19-13-5-3-4-12(10-13)15(21)20(9-8-17)14-6-7-14/h3-5,10-11,14H,6-7,9H2,1-2H3,(H2,18,19,22)
• InChI Key: UNBUNOIBCJTVSS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)NC1=CC=CC(=C1)C(=O)N(CC#N)C2CC2
• Molecular Formula: C16H20N4O2
• Molecular Weight: 300.36 g/mol

Description

“N-(cyanomethyl)-N-cyclopropyl-3-{[(propan-2-yl)carbamoyl]amino}benzamide” is a complex organic compound. It contains several functional groups including a cyanomethyl group (-CH2CN), a cyclopropyl group (a three-membered carbon ring), a carbamoyl group (NHCO-), and a benzamide group (a benzene ring attached to a CONH2 group).

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, similar compounds are often synthesized through reactions involving amines and carboxylic acids or their derivatives. For instance, benzamides can be synthesized through the direct condensation of benzoic acids and amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the interplay of its functional groups. For instance, the polarity of the molecule could influence its solubility in different solvents. The presence of the benzene ring could contribute to its stability and possibly make it aromatic.

Future Directions

The future directions for this compound would largely depend on its intended application. If it’s being studied as a potential drug, future directions could include further pharmacological testing, safety and efficacy trials, and possibly drug formulation studies.